Cas no 593-75-9 (Isocyanomethane)

Isocyanomethane structure

Isocyanomethane structure

Product Name:Isocyanomethane

CAS No:593-75-9

Molecular Formula:C₂H₃N

Molecular Weight:41.05192

MDL:MFCD05864413

CID:371004

PubChem ID:11646

Isocyanomethane Properties

Names and Identifiers

- Methane, isocyano-(9CI)
- isocyanomethane
- METHYL ISONITRILE
- isoacetonitrile
- methylisocyanide
- NS00043663
- DB04337
- EINECS 209-806-9
- AT35255
- MeNC
- MFCD05864413
- CNMe
- GS-0345
- Methylisonitrile
- CH3-NC
- EN300-313295
- UNII-B5B6DXM7GG
- AKOS015959046
- Q2435355
- Methane, isocyano-
- FT-0693427
- 593-75-9
- CHEBI:44177
- InChI=1/C2H3N/c1-3-2/h1H
- METHYL ISOCYANIDE
- 4-ISOPROPOXY-BENZOICACIDHYDRAZIDE
- DTXSID3075040
- B5B6DXM7GG
- +Expand
- MDL： MFCD05864413
- InChIKey： ZRKSVHFXTRFQFL-UHFFFAOYSA-N
- Inchi： InChI=1S/C2H3N/c1-3-2/h1H3
- SMILES： C[N+]#[C-]

Computed Properties

Exact Mass: 41.02650
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 41.026549
Heavy Atom Count: 3
Complexity: 29.3
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0
Topological Polar Surface Area: 4.4

Experimental Properties

LogP: -0.23380
PSA: 0.00000
Refractive Index: 1.3427
Boiling Point: 81.65°C (estimate)
Melting Point: -45°C
Density: 0.7424

Isocyanomethane Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P00EGQR-50mg	METHYL ISOCYANIDE	593-75-9	95%	50mg	$161.00
Enamine	EN300-313295-0.05g	isocyanomethane	593-75-9	95%	0.05g	$94.0	2023-09-05
Oakwood	477126-1g	Methyl isocyanide	593-75-9		1g	$230.00	2024-07-19
TRC	I289721-100mg	Isocyanomethane	593-75-9		100mg	$ 58.00	2023-09-07

Isocyanomethane Related Literature

1. Formation and structure of penta- and hexa-coordinate cobalt (II)-methyl isocyanide complexes in Y-type zeolites

Jack H. Lunsford,Etienne F. Vansant J. Chem. Soc. Faraday Trans. 2 1973 69 1028
2. Insertion of methyl isonitrile into niobium- and tantalum-chlorine bonds

Bruno Crociani,Raymond L. Richards J. Chem. Soc. Chem. Commun. 1973 127b
3. Unprecedented partial paddlewheel dirhodium methyl isocyanide compounds with unusual structural and electronic properties: a comprehensive experimental and theoretical study

Zhanyong Li,Helen T. Chifotides,Kim R. Dunbar Chem. Sci. 2013 4 4470
4. Index pages

J. Chem. Soc. Faraday Trans. 2 1978 74 A001
5. Numerical simulation of the thermal explosions of gaseous methyl isocyanide

Avygdor Moise,Huw O. Pritchard J. Chem. Soc. Faraday Trans. 2 1988 84 41
6. Single photon ionization of methyl isocyanide and the subsequent unimolecular decomposition of its cation: experiment and theory

A. Bellili,Z. Gouid,M. C. Gazeau,Y. Bénilan,N. Fray,J. C. Guillemin,M. Hochlaf,M. Schwell Phys. Chem. Chem. Phys. 2019 21 26017
7. Low-spin cobalt(II) complexes. Part I. Isocyanide complexes

J. M. Pratt,P. R. Silverman J. Chem. Soc. A 1967 1286
8. 424. (Methyl isocyanide)copper(I) iodide

H. Irving,M. Jonason J. Chem. Soc. 1960 2095
9. pH-Dependent peptide bond formation by the selective coupling of α-amino acids in water

Long-Fei Wu,Ziwei Liu,John D. Sutherland Chem. Commun. 2021 57 73
10. Understanding the high reactivity of carbonyl compounds towards nucleophilic carbenoid intermediates generated from carbene isocyanides

Mar Ríos-Gutiérrez,Luis R. Domingo,Patricia Pérez RSC Adv. 2015 5 84797

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